Cas no 686-56-6 (1-(2-cyanoethyl)-1-methylurea)
1-(2-cyanoethyl)-1-methylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cyanoethyl)-1-methylurea
-
- Inchi: 1S/C5H9N3O/c1-8(5(7)9)4-2-3-6/h2,4H2,1H3,(H2,7,9)
- InChI Key: ALWVUKUHYRPCOB-UHFFFAOYSA-N
- SMILES: N(CCC#N)(C)C(N)=O
1-(2-cyanoethyl)-1-methylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370850-50mg |
1-(2-Cyanoethyl)-1-methylurea |
686-56-6 | 98% | 50mg |
¥5695.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370850-100mg |
1-(2-Cyanoethyl)-1-methylurea |
686-56-6 | 98% | 100mg |
¥9093.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370850-250mg |
1-(2-Cyanoethyl)-1-methylurea |
686-56-6 | 98% | 250mg |
¥11250.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370850-500mg |
1-(2-Cyanoethyl)-1-methylurea |
686-56-6 | 98% | 500mg |
¥16372.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370850-1g |
1-(2-Cyanoethyl)-1-methylurea |
686-56-6 | 98% | 1g |
¥24463.00 | 2024-05-03 | |
| Enamine | EN300-1263647-0.05g |
1-(2-cyanoethyl)-1-methylurea |
686-56-6 | 95% | 0.05g |
$226.0 | 2023-07-07 | |
| Enamine | EN300-1263647-0.1g |
1-(2-cyanoethyl)-1-methylurea |
686-56-6 | 95% | 0.1g |
$337.0 | 2023-07-07 | |
| Enamine | EN300-1263647-0.25g |
1-(2-cyanoethyl)-1-methylurea |
686-56-6 | 95% | 0.25g |
$481.0 | 2023-07-07 | |
| Enamine | EN300-1263647-0.5g |
1-(2-cyanoethyl)-1-methylurea |
686-56-6 | 95% | 0.5g |
$758.0 | 2023-07-07 | |
| Enamine | EN300-1263647-1.0g |
1-(2-cyanoethyl)-1-methylurea |
686-56-6 | 95% | 1.0g |
$971.0 | 2023-07-07 |
1-(2-cyanoethyl)-1-methylurea Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-(2-cyanoethyl)-1-methylurea
Professional Introduction to 1-(2-cyanoethyl)-1-methylurea (CAS No. 686-56-6)
1-(2-cyanoethyl)-1-methylurea is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its versatile applications in synthetic chemistry and drug development. With a CAS number of 686-56-6, this compound has garnered attention due to its unique structural properties and potential utility in various scientific endeavors.
The molecular structure of 1-(2-cyanoethyl)-1-methylurea consists of a urea moiety linked to a 2-cyanoethyl group, which contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The presence of the cyano group enhances its participation in nucleophilic addition reactions, while the methyl group provides steric and electronic effects that influence its chemical behavior.
In recent years, 1-(2-cyanoethyl)-1-methylurea has been explored for its role in the development of novel pharmaceutical agents. Its ability to act as a precursor in the synthesis of more complex molecules has made it a subject of interest in medicinal chemistry. Researchers have leveraged its structural features to design compounds with potential therapeutic benefits, particularly in the treatment of inflammatory and infectious diseases.
One of the most compelling aspects of 1-(2-cyanoethyl)-1-methylurea is its versatility in cross-coupling reactions, which are fundamental to modern synthetic methodologies. The compound’s cyanoethyl group can undergo palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds essential for constructing complex drug molecules. This property has been utilized in the synthesis of heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs).
The pharmaceutical industry has shown particular interest in derivatives of 1-(2-cyanoethyl)-1-methylurea due to their potential as bioactive entities. Studies have demonstrated that modifications to its molecular framework can lead to compounds with enhanced pharmacological properties. For instance, researchers have investigated its use as a scaffold for developing kinase inhibitors, which are critical in targeted cancer therapies.
Beyond pharmaceutical applications, 1-(2-cyanoethyl)-1-methylurea has found utility in agrochemical research. Its structural motifs are reminiscent of those found in herbicides and fungicides, suggesting that it could serve as a precursor for novel crop protection agents. The compound’s reactivity allows for the introduction of various functional groups, making it adaptable to different chemical transformations required for agrochemical synthesis.
The synthesis of 1-(2-cyanoethyl)-1-methylurea typically involves the reaction between ethyl cyanoacetate and methyl isocyanate under controlled conditions. This process requires careful handling due to the reactive nature of the intermediates involved. However, advances in synthetic techniques have improved the efficiency and safety of its production, making it more accessible for industrial applications.
In academic research, 1-(2-cyanoethyl)-1-methylurea has been employed as a model compound to study reaction mechanisms and develop new catalytic systems. Its role in understanding transition metal catalysis has been particularly noteworthy, providing insights into how such catalysts can be optimized for broader applications in organic synthesis.
The environmental impact of using 1-(2-cyanoethyl)-1-methylurea as a chemical intermediate has also been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These initiatives align with the growing emphasis on sustainable chemistry practices within the industry.
The future prospects for 1-(2-cyanoethyl)-1-methylurea appear promising, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in advancing both pharmaceutical and agrochemical sciences.
686-56-6 (1-(2-cyanoethyl)-1-methylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)